Cas no 20799-05-7 (Ethyldienedione)

• Product Name: Ethyldienedione
• CAS No: 20799-05-7
• MF: C₁₉H₂₄O₂
• MW: 284.392665863037
• CID: 51658
• PubChem ID: 13303834
• Update Time: 2025-04-18

Ethyldienedione Chemical and Physical Properties

Names and Identifiers

• Ethyldienedione
• Methylestradienedione
• D(-)-18-Methyl-estra-4,9-diene-3,17-dione
• dl-18-Methyl-4.9-oestradien-3.17-dion
• 20799-05-7
• SCHEMBL11117142
• (8S,13S,14S)-13-ethyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,17-dione

• Inchi： 1S/C19H24O2/c1-2-19-10-9-15-14-6-4-13(20)11-12(14)3-5-16(15)17(19)7-8-18(19)21/h11,16-17H,2-10H2,1H3/t16-,17+,19+/m1/s1
• InChI Key： AZLYZQJFFGOZPA-AOIWGVFYSA-N
• SMILES： O=C1CC[C@H]2[C@@H]3CCC4=CC(CCC4=C3CC[C@@]21CC)=O

Computed Properties

• Exact Mass: 284.17800
• Monoisotopic Mass: 284.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14000
• LogP: 4.15160